4-(4-Methoxyphenyl)pyridine
Overview
Description
4-(4-Methoxyphenyl)pyridine, also known as 4-MMP, is a heterocyclic aromatic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-MMP has a number of unique properties, such as its high solubility in water, its low toxicity, and its ability to form stable complexes with metal ions. In addition, 4-MMP is a versatile building block for the synthesis of a variety of other compounds, such as heterocyclic amines and polyaromatic hydrocarbons.
Scientific Research Applications
Antimicrobial Activity
- Scientific Field : Pharmaceutical Chemistry .
- Application Summary : 4-(4-Dimethylaminophenyl)pyridine derivatives, which are structurally similar to 4-(4-Methoxyphenyl)pyridine, were synthesized and tested for antimicrobial activity .
- Methods of Application : The compound was synthesized via the reaction of Py, benzoylchloride, and dimethylaniline in the presence of anhydrous AlCl3 catalyst . Derivatives were prepared via the reaction of equimolar amounts of Py derivative and the appropriate alkylhalide, dimethylcarbamoylchloride, or phenacylbromide in refluxing alcohol .
- Results : 4-(4-Dimethylaminophenyl)-1-phenacylpyridinium bromide and 4-(4-dimethylaminophenyl)-1-dimethylcarbamoylpyridinium chloride were highly active against M. luteum and C. tenuis test cultures .
Anticancer Activity
- Scientific Field : Biomedical Research .
- Application Summary : Two series of pyrazolo[3,4-b]pyridine derivatives, which include 4-(4-Methoxyphenyl)pyridine, were synthesized and evaluated for their anti-cancer potency towards Hela, MCF7, and HCT-116 cancer cell lines .
- Methods of Application : The compounds were synthesized and their anti-cancer potency was evaluated .
- Results : Compound 9a showed the highest anticancer activity with IC50 = 2.59 µM against Hela when compared with doxorubicin (IC50 = 2.35 µM). Compound 14g revealed cytotoxicity IC50 = 4.66 and 1.98 µM towards MCF7 and HCT-116 compared to doxorubicin with IC50 = 4.57 and 2.11 µM, respectively .
Fungi/Bactericidal Activities
- Scientific Field : Pharmaceutical Chemistry .
- Application Summary : A series of 4-(4-dimethylaminophenyl)pyridine derivatives were synthesized and tested for fungi/bactericidal activity .
- Methods of Application : The compound was synthesized via the reaction of Py, benzoylchloride, and dimethylaniline in the presence of anhydrous AlCl3 catalyst . Derivatives were prepared via the reaction of equimolar amounts of Py derivative and the appropriate alkylhalide, dimethylcarbamoylchloride, or phenacylbromide in refluxing alcohol .
- Results : 4-(4-Dimethylaminophenyl)-1-phenacylpyridinium bromide and 4-(4-dimethylaminophenyl)-1-dimethylcarbamoylpyridinium chloride were highly active against M. luteum and C. tenuis test cultures .
Self-Assembly and Surface Reactions
- Scientific Field : Surface Chemistry .
- Application Summary : Molecular architectures (Kagome networks, coordinated/covalent dimers and branched coordination chains) via self-assembly, Ullmann reaction and pyridine coordination of 4-[(4-bromophenyl)ethynyl]pyridine are found to be sensitive to the underlying metallic surfaces .
- Methods of Application : The study did not provide specific details on the methods of application or experimental procedures .
- Results : The study did not provide specific details on the results or outcomes obtained .
Antiviral Activities
- Scientific Field : Pharmaceutical Chemistry .
- Application Summary : Pyridine compounds, including 4-(4-Methoxyphenyl)pyridine, have been noted for their therapeutic properties, such as antiviral activities .
- Methods of Application : The study did not provide specific details on the methods of application or experimental procedures .
- Results : The study did not provide specific details on the results or outcomes obtained .
Antidiabetic Activities
- Scientific Field : Pharmaceutical Chemistry .
- Application Summary : Pyridine compounds, including 4-(4-Methoxyphenyl)pyridine, have been noted for their therapeutic properties, such as antidiabetic activities .
- Methods of Application : The study did not provide specific details on the methods of application or experimental procedures .
- Results : The study did not provide specific details on the results or outcomes obtained .
properties
IUPAC Name |
4-(4-methoxyphenyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO/c1-14-12-4-2-10(3-5-12)11-6-8-13-9-7-11/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDXPUDLCSHDVGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30345335 | |
Record name | 4-(4-Methoxyphenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30345335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxyphenyl)pyridine | |
CAS RN |
5938-16-9 | |
Record name | 4-(4-Methoxyphenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30345335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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